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Compound of Interest

Compound Name: Entasobulin

Cat. No.: B1671357

For Researchers, Scientists, and Drug Development Professionals

Introduction

Entasobulin is a potent, small molecule inhibitor of B-tubulin polymerization, demonstrating
significant anti-proliferative activity in various cancer cell lines, including those with multidrug
resistance phenotypes.[1][2] As with many small molecule inhibitors, dimethyl sulfoxide
(DMSO) is the recommended solvent for preparing stock solutions due to its excellent
solubilizing properties for organic compounds.

Proper preparation and storage of Entasobulin stock solutions are critical for ensuring
experimental reproducibility and accuracy. These application notes provide a detailed protocol
for the preparation, handling, and storage of Entasobulin in DMSO.

Quantitative Data Summary

The following table summarizes the key quantitative information for Entasobulin and its
solubility in DMSO.
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Parameter Value Reference
Molecular Weight 439.89 g/mol [1112]
Molecular Formula C26H18CIN30O2 [1][2]

CAS Number 501921-61-5 [1]
Appearance White to off-white solid [1]
Solubility in DMSO 155 mg/mL (352.36 mM) [11[2]
Storage (Powder) -20°C for 3 years; 4°C for 2 o

years

-80°C for 2 years; -20°C for 1
Storage (DMSO Stock) [1]
year

Experimental Protocols
Materials

Entasobulin powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)
Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic water bath

Calibrated pipettes and sterile tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Preparation of a 10 mM Entasobulin Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for many in vitro experiments. Adjustments can be made based on experimental
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needs.

Pre-weighing Preparation: Before opening, centrifuge the vial of Entasobulin powder to
ensure all the powder is at the bottom.

Weighing: Carefully weigh out the desired amount of Entasobulin powder. For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 4.399 mg of Entasobulin (Molecular
Weight = 439.89).

Dissolution:

o Add the appropriate volume of DMSO to the vial containing the Entasobulin powder. For
4.399 mg, add 1 mL of DMSO to achieve a 10 mM concentration.

o Vortex the solution for 1-2 minutes to facilitate dissolution.

Sonication (if necessary): If the compound does not fully dissolve with vortexing, place the
vial in an ultrasonic water bath for 5-10 minutes.[1][2] Visually inspect the solution to ensure
it is clear and free of particulates. It is noted that hygroscopic DMSO can significantly impact
the solubility of the product, so using a newly opened bottle is recommended.[1]

Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the

compound.

o Store the aliquots at -20°C for up to one year or at -80°C for up to two years.[1]

Preparation of Working Solutions

When preparing working solutions for cell-based assays or other aqueous experimental
systems, it is crucial to avoid precipitation of the compound.

 Serial Dilution: It is recommended to perform serial dilutions of the high-concentration DMSO
stock solution in DMSO first before the final dilution into the aqueous medium.
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 Final Dilution: Add the diluted DMSO stock to the aqueous buffer or cell culture medium and
mix immediately and thoroughly. The final concentration of DMSO in the experimental
medium should be kept as low as possible, typically below 0.5%, to avoid solvent-induced
toxicity.[3] Always include a vehicle control (medium with the same final concentration of
DMSO) in your experiments.

Visualizations

Experimental Workflow for Entasobulin Stock Solution
Preparation
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Caption: Workflow for preparing Entasobulin stock solution in DMSO.

Signaling Pathway of Entasobulin
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Caption: Mechanism of action of Entasobulin as a [3-tubulin inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Preparing
Entasobulin Stock Solutions in DMSQO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671357#preparing-entasobulin-stock-solutions-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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